Cas no 2137068-13-2 (ethyl (3R)-3-amino-3-methylpentanoate)

• Product Name: ethyl (3R)-3-amino-3-methylpentanoate
• CAS No: 2137068-13-2
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6081557
• PubChem ID: 124364510
• Update Time: 2024-01-10

ethyl (3R)-3-amino-3-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (3R)-3-amino-3-methylpentanoate
• Ethyl (R)-3-amino-3-methylpentanoate
• 2137068-13-2
• EN300-1084884

• Inchi： 1S/C8H17NO2/c1-4-8(3,9)6-7(10)11-5-2/h4-6,9H2,1-3H3/t8-/m1/s1
• InChI Key： OXIMBNNQIXGPIY-MRVPVSSYSA-N
• SMILES： O(CC)C(C[C@@](C)(CC)N)=O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives